6-amino-2-(4-methylpiperidin-1-yl)pyrimidin-4(3H)-one

• IUPAC Name: 4-amino-2-(4-methylpiperidin-1-yl)-1H-pyrimidin-6-one
• InChI: InChI=1S/C10H16N4O/c1-7-2-4-14(5-3-7)10-12-8(11)6-9(15)13-10/h6-7H,2-5H2,1H3,(H3,11,12,13,15)
• InChI Key: KCPIDSPCRSTIFH-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C2=NC(=CC(=O)N2)N
• Molecular Formula: C10H16N4O
• Molecular Weight: 208.26 g/mol

Description

This would typically involve a brief overview of the compound, including its molecular formula, molecular weight, and any known uses or applications.

Synthesis Analysis

This would involve a detailed explanation of how the compound is synthesized, including the starting materials, reaction conditions, and any catalysts used.

Molecular Structure Analysis

This would involve a discussion of the compound’s molecular structure, often supported by spectroscopic data such as NMR, IR, and mass spectrometry.

Chemical Reactions Analysis

This would involve a discussion of any known reactions that the compound undergoes, including the conditions under which these reactions occur and the products formed.

Physical And Chemical Properties Analysis

This would involve a discussion of the compound’s physical and chemical properties, such as its melting point, boiling point, solubility, and stability.

Scientific Research Applications

• Scientific Field: Organic Chemistry and Biochemistry

  • Application Summary : The compound is used in the synthesis of new enaminonitrile derivatives, which are then used to prepare new heterocyclic compounds for biological activity screening.
  • Methods of Application : The key precursor N-(1H-benzo[d]imidazol-2-yl)carbonylhydrazonoyl dicyanide (2) is prepared by diazotizing 2-amino-benzimidazole (1) with malononitrile in pyridine. Compound 2 reacts with various secondary amines in boiling ethanol to produce various derivatives.
  • Results or Outcomes : The study found that compound 14 had significantly higher ABTS and antitumor activity than other compounds. The docking results showed that compound 24 formed hydrogen bonds with Arg184 and Lys179, stabilizing it in the pocket with a promising binding score of -8.12.

• Scientific Field: Medicinal Chemistry

  • Application Summary : Pyrimidopyrimidines or tetra-azanaphthalenes are two fused pyrimidine rings with four possible structural isomers. They are bicyclic compounds with two nitrogen atoms in each ring and a possible single nitrogen atom at the ring junction.
  • Methods of Application : The chemistry of pyrimidopyrimidines has been studied extensively, and they have been applied on a large scale in the medical and pharmaceutical fields.
  • Results or Outcomes : The aim of the study was to discuss the synthetic significance of the titled compounds and to establish the biological characteristics of this class of compounds as studied to date.

• Scientific Field: Bioengineering and Applied Chemistry

  • Application Summary : The compound is used in the synthesis of new enaminonitrile derivatives, which are then used to prepare new heterocyclic compounds for biological activity screening.
  • Methods of Application : The key precursor N-(1H-benzo[d]imidazol-2-yl)carbonylhydrazonoyl dicyanide (2) is prepared by diazotizing 2-amino-benzimidazole (1) with malononitrile in pyridine. Compound 2 reacts with various secondary amines in boiling ethanol to produce various derivatives.
  • Results or Outcomes : The study found that compound 14 had significantly higher ABTS and antitumor activity than other compounds. The docking results showed that compound 24 formed hydrogen bonds with Arg184 and Lys179, stabilizing it in the pocket with a promising binding score of -8.12.

• Scientific Field: Synthetic Organic and Medicinal Chemistry

  • Application Summary : Pyrimidopyrimidines or tetra-azanaphthalenes are two fused pyrimidine rings with four possible structural isomers. They are bicyclic compounds with two nitrogen atoms in each ring and a possible single nitrogen atom at the ring junction.
  • Methods of Application : The chemistry of pyrimidopyrimidines has been studied extensively, and they have been applied on a large scale in the medical and pharmaceutical fields.
  • Results or Outcomes : The aim of the study was to discuss the synthetic significance of the titled compounds and to establish the biological characteristics of this class of compounds as studied to date.

• Scientific Field: Bioengineering and Applied Chemistry

  • Application Summary : The compound is used in the synthesis of new enaminonitrile derivatives, which are then used to prepare new heterocyclic compounds for biological activity screening.
  • Methods of Application : The key precursor N-(1H-benzo[d]imidazol-2-yl)carbonylhydrazonoyl dicyanide (2) is prepared by diazotizing 2-amino-benzimidazole (1) with malononitrile in pyridine. Compound 2 reacts with various secondary amines in boiling ethanol to produce various derivatives.
  • Results or Outcomes : The study found that compound 14 had significantly higher ABTS and antitumor activity than other compounds. The docking results showed that compound 24 formed hydrogen bonds with Arg184 and Lys179, stabilizing it in the pocket with a promising binding score of -8.12.

• Scientific Field: Synthetic Organic and Medicinal Chemistry

  • Application Summary : Pyrimidopyrimidines or tetra-azanaphthalenes are two fused pyrimidine rings with four possible structural isomers. They are bicyclic compounds with two nitrogen atoms in each ring and a possible single nitrogen atom at the ring junction.
  • Methods of Application : The chemistry of pyrimidopyrimidines has been studied extensively, and they have been applied on a large scale in the medical and pharmaceutical fields.
  • Results or Outcomes : The aim of the study was to discuss the synthetic significance of the titled compounds and to establish the biological characteristics of this class of compounds as studied to date.

Safety And Hazards

This would involve a discussion of any known safety hazards associated with the compound, as well as appropriate handling and disposal procedures.

Future Directions

This would involve a discussion of potential areas for future research, such as new synthetic routes, potential applications, or further investigation into its mechanism of action.

Please note that the availability of this information can vary depending on how extensively the compound has been studied. For a specific compound like “6-amino-2-(4-methylpiperidin-1-yl)pyrimidin-4(3H)-one”, you may need to consult specialized chemical databases or scientific literature.